molecular formula C11H14O2 B8618205 3,3-Dimethyl-4-(methyloxy)-2,3-dihydro-1-benzofuran

3,3-Dimethyl-4-(methyloxy)-2,3-dihydro-1-benzofuran

Cat. No.: B8618205
M. Wt: 178.23 g/mol
InChI Key: IKQUIQDAHSBWHA-UHFFFAOYSA-N
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Description

3,3-Dimethyl-4-(methyloxy)-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

4-methoxy-3,3-dimethyl-2H-1-benzofuran

InChI

InChI=1S/C11H14O2/c1-11(2)7-13-9-6-4-5-8(12-3)10(9)11/h4-6H,7H2,1-3H3

InChI Key

IKQUIQDAHSBWHA-UHFFFAOYSA-N

Canonical SMILES

CC1(COC2=C1C(=CC=C2)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-iodo-1-(methyloxy)-3-[(2-methyl-2-propen-1-yl)oxy]benzene (Intermediate 48, 6.08 g) in toluene (50 ml, SCRC) were added AIBN (3.61 g, 21.99 mmol, SCRC) and tributylstannane (11.60 g, 40.0 mmol, Aldrich). The reaction mixture was heated at reflux for 3 hours and then cooled to room temperature. Water (100 ml) was added and the mixture was extracted with ethyl acetate (3 times 200 ml, SCRC). The combined organic layers were dried, evaporated and purified by silica gel chromatography with as eluents EtOAc/PE (1/50) to afford the title compound as a yellow liquid (2.7 g).
Quantity
6.08 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.61 g
Type
reactant
Reaction Step One
Quantity
11.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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